Cas no 51779-33-0 (Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester)

Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester structure
51779-33-0 structure
Product Name:Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester
CAS No:51779-33-0
MF:C11H20N2O5
MW:260.286903381348
CID:4015705
PubChem ID:11821340
Update Time:2025-07-15

Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester
    • Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester (9CI)
    • N-boc-amino ketone
    • DTXSID201214042
    • SCHEMBL14949475
    • 51779-33-0
    • Inchi: 1S/C11H20N2O5/c1-10(2,3)17-8(15)12-7(14)13-9(16)18-11(4,5)6/h1-6H3,(H2,12,13,14,15,16)
    • InChI Key: XOIZCOKQILOFFG-UHFFFAOYSA-N
    • SMILES: O(C(NC(NC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 260.13722174Da
  • Monoisotopic Mass: 260.13722174Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93.7Ų

Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester Pricemore >>

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Additional information on Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester

Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester (CAS No. 51779-33-0): A Comprehensive Overview

Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester (CAS No. 51779-33-0) is a versatile compound with significant applications in various fields of chemistry and biochemistry. This compound, also known as bis(tert-butyl) diimidotricarbonate, is characterized by its unique molecular structure and chemical properties, making it a valuable reagent in synthetic chemistry and materials science.

The molecular formula of Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester is C10H20N2O4, and its molecular weight is approximately 236.28 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its stability under various conditions makes it suitable for a wide range of chemical reactions and processes.

In the realm of synthetic chemistry, Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester has gained attention for its ability to participate in carbonyl imination reactions. These reactions are crucial in the synthesis of imines and related compounds, which are essential intermediates in the production of pharmaceuticals and fine chemicals. Recent studies have shown that this compound can be used as an efficient catalyst or reagent in the formation of imines from aldehydes and ketones under mild conditions.

Moreover, Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester has been explored for its potential applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. The unique properties of Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester make it an attractive ligand for the construction of MOFs with tailored functionalities.

In the field of biochemistry, Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester has shown promise as a reagent for the modification of biomolecules. Its ability to form stable linkages with amino groups has been utilized in the synthesis of bioconjugates for therapeutic and diagnostic purposes. For instance, recent research has demonstrated the use of this compound in the development of targeted drug delivery systems by conjugating it to specific antibodies or peptides.

The safety profile of Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to ensure the well-being of researchers and workers. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to environmental regulations.

In conclusion, Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester (CAS No. 51779-33-0) is a multifaceted compound with a wide range of applications in synthetic chemistry, materials science, and biochemistry. Its unique chemical properties and versatility make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for its use, Diimidotricarbonic acid, bis(1,1-dimethylethyl) ester is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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